Cas no 62439-93-4 (Lithium, (2-thienylethynyl)-)

Lithium, (2-thienylethynyl)- structure
Lithium, (2-thienylethynyl)- structure
Product Name:Lithium, (2-thienylethynyl)-
CAS No:62439-93-4
MF:C6H3LiS
MW:114.09402012825
CID:444679
PubChem ID:13113984
Update Time:2025-04-19

Lithium, (2-thienylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • Lithium, (2-thienylethynyl)-
    • lithium,2-ethynylthiophene
    • SCHEMBL18245037
    • Lithium 2-(thiophen-2-yl)ethyn-1-ide
    • DTXSID80518890
    • 62439-93-4
    • SCHEMBL11618188
    • Inchi: 1S/C6H3S.Li/c1-2-6-4-3-5-7-6;/h3-5H;/q-1;+1
    • InChI Key: VQDNYEOKBNSRGP-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C#[C-].[Li+]

Computed Properties

  • Exact Mass: 113.01071
  • Monoisotopic Mass: 114.01154970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 102
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
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